BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Panipenem and
Doripenem Against Enterobacteriaceae

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Panipenem

Cat. No.: B1678378

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbapenems are a class of B-lactam antibiotics with a broad spectrum of activity, making them
a critical therapeutic option for treating infections caused by multidrug-resistant bacteria,
including members of the Enterobacteriaceae family. This guide provides a comparative
overview of two carbapenems, panipenem and doripenem, focusing on their efficacy against
Enterobacteriaceae. The information presented is intended to assist researchers and drug
development professionals in understanding the relative strengths and weaknesses of these
antimicrobial agents.

Panipenem, typically co-administered with betamipron to inhibit renal tubular uptake and
prevent nephrotoxicity, has a broad spectrum of in vitro activity against a wide range of Gram-
positive and Gram-negative bacteria.[1] Doripenem is a parenteral carbapenem with
demonstrated broad-spectrum activity against many aerobic and anaerobic pathogens.[2] It is
known for its stability against hydrolysis by many B-lactamases.[2][3]

Mechanism of Action

Like other B-lactam antibiotics, both panipenem and doripenem exert their bactericidal effect
by inhibiting bacterial cell wall synthesis. They achieve this by binding to and inactivating
essential penicillin-binding proteins (PBPs), which are enzymes crucial for the final steps of
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peptidoglycan synthesis. The inhibition of multiple PBPs disrupts the integrity of the bacterial
cell wall, leading to cell lysis and death.

Doripenem has shown a high affinity for PBP 2 and PBP 4 in Escherichia coli.[4] In
Pseudomonas aeruginosa, it exhibits a strong affinity for PBP 2 and PBP 3, which is thought to
contribute to its potent activity against this pathogen.[5][6][7][8] While detailed PBP affinity
studies for panipenem in Enterobacteriaceae are less readily available in direct comparison to
doripenem, carbapenems, in general, are known to bind to a broad range of PBPs. For
instance, studies on biapenem, another carbapenem, have shown strong binding to PBP 2 of
Escherichia coli and Pseudomonas aeruginosa, and PBP 1 of Staphylococcus aureus.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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